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Compound of Interest

Compound Name: SJ45566

Cat. No.: B15543890

For researchers, scientists, and drug development professionals utilizing the potent and orally
bioavailable LCK PROTAC degrader SJ45566, adherence to proper disposal procedures is
paramount for maintaining laboratory safety and environmental compliance. While a specific
Safety Data Sheet (SDS) with detailed disposal instructions for SJ45566 is not publicly
available in the search results, this guide provides a framework based on general best
practices for chemical waste management in a laboratory setting.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department
and obtain the official SDS from the supplier before handling or disposing of this compound.
The information presented here is intended as a supplementary resource and not a
replacement for official guidelines.

Chemical and Physical Properties

A summary of the known properties of SJ45566 is provided below. This information is crucial
for assessing potential hazards and determining the appropriate disposal route.
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Property Value Citation

N-(2-chloro-6-methylphenyl)-2-

((6-(4-((4-(4-(2,6-

dioxopiperidin-3-
l)phenyl)piperazin-1-

IUPAC Name yh y)p.p . [1]
yl)methyl)piperidin-1-yl)-2-
methylpyrimidin-4-
yl)amino)thiazole-5-

carboxamide

Molecular Formula C37H42CIN903S [1]
Molecular Weight 728.31 g/mol [1]
Appearance To be determined [1]
Purity >98% [1]

Shipped under ambient
Shipping temperature as a non- [1]

hazardous chemical.

Short term (days to weeks):
Storage Dry, dark, and at O - 4°C. Long [1]

term (months to years): -20°C.

For research use only. Not for
Use _ [1]
human or veterinary use.

General Disposal Procedures for SJ45566

The following step-by-step process outlines a general approach to the disposal of SJ45566 and
associated waste. This should be adapted to comply with local regulations and institutional
protocols.

Step 1: Waste Identification and Segregation

Properly segregate waste streams to ensure safe and compliant disposal. Common waste
categories for a compound like SJ45566 include:
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e Unused or Expired SJ45566: The pure, solid compound.

o Contaminated Solutions: Solvents (e.g., DMSO, ethanol) or buffers containing dissolved
SJ45566.

o Contaminated Labware: Pipette tips, centrifuge tubes, glassware, gloves, and other
disposable items that have come into contact with SJ45566.

e Aqueous Waste: Potentially from rinsing glassware.

Step 2: Disposal of Unused or Expired SJ45566

Pure SJ45566 should be treated as hazardous chemical waste.

o Container: Place the original vial or a securely sealed and clearly labeled waste container.

o Labeling: The label should include "Hazardous Waste," the chemical name ("SJ45566"), and
any known hazard information.

o Collection: Arrange for collection by your institution's EHS or a licensed hazardous waste
disposal contractor.

Step 3: Disposal of Contaminated Solutions
Solutions containing SJ45566 must be disposed of as hazardous waste.

o Collection: Collect all solvent-based solutions containing SJ45566 in a designated, leak-
proof, and compatible waste container. Do not mix incompatible waste streams.
Contaminated solvents should be disposed of as hazardous waste.[2]

o Labeling: Clearly label the container with the contents, including the solvent and "SJ45566,"
and the approximate concentration.

o Disposal: Follow your institution's procedures for hazardous solvent waste disposal.
Step 4: Disposal of Contaminated Labware

Solid waste contaminated with SJ45566 requires special handling.
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o Collection: Place all contaminated disposable labware in a designated hazardous waste bag
or container. This includes items such as gloves, pipette tips, and paper towels.

o Glassware: For reusable glassware, a triple rinse procedure is often recommended. The first
two rinses should be with a suitable solvent to dissolve the compound, and these rinsates
must be collected as hazardous waste.[3] The third rinse can then be with a cleaning
solution.

» Disposal: The sealed bags or containers of contaminated solid waste should be disposed of
through your institution's hazardous waste program.

Step 5: Management of Aqueous Waste

Minor residues in aqueous solutions from final glassware rinses may potentially be poured
down the drain, but this is highly dependent on the concentration and local regulations.[2]

o Neutralization: Ensure the pH of the aqueous waste is between 5 and 11.5 before
considering drain disposal.[2]

e Dilution: If permitted, flush with copious amounts of water.[2]

e Precaution: Given the potent biological activity of a PROTAC compound, it is a best practice
to collect all rinsates containing any amount of SJ45566 as hazardous aqueous waste.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of
SJ45566 waste.
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SJ45566 Disposal Decision Workflow
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This guide provides a foundational understanding of the necessary precautions and procedures
for the disposal of SJ45566. By prioritizing safety and adhering to established protocols,
researchers can minimize risks and ensure responsible management of this research
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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